Cas no 1690853-28-1 (1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane)

• Product Name: 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane
• CAS No: 1690853-28-1
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 6124001
• PubChem ID: 106204764
• Update Time: 2025-06-13

1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane
• 1690853-28-1
• EN300-1133762

• Inchi： 1S/C13H23BrO/c14-11-13(8-3-1-2-4-9-13)15-10-7-12-5-6-12/h12H,1-11H2
• InChI Key： GNSOLLRVOPKWSU-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCCC1)OCCC1CC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane

Chemical Profile of 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane (CAS No. 1690853-28-1)

1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane, identified by the CAS number 1690853-28-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of cycloalkyl derivatives, characterized by its cycloheptane core substituted with a bromomethyl group and a 2-cyclopropylethoxy moiety. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various pharmacologically active agents, particularly those targeting neurological and anti-inflammatory pathways.

The bromomethyl group attached to the cycloheptane ring is a key functional moiety that facilitates nucleophilic substitution reactions, enabling the introduction of diverse substituents for further derivatization. This reactivity is particularly useful in constructing more complex molecular architectures, which are often required for achieving high selectivity and potency in drug candidates. The presence of the 2-cyclopropylethoxy group adds another layer of structural complexity, potentially influencing both the physicochemical properties and the metabolic stability of the resulting compounds.

In recent years, there has been growing interest in cycloalkyl-containing compounds due to their demonstrated biological activity. For instance, derivatives of cycloheptane have shown promise in modulating GABA receptors, which are critical for anxiety and sedation. The structural motif of 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane aligns well with this trend, as it combines elements known to interact favorably with biological targets. Specifically, the bromomethyl group can be used to introduce pharmacophores that enhance binding affinity, while the cyclopropyl moiety is known to improve metabolic resistance.

From a synthetic perspective, 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane serves as a versatile building block. The bromomethyl functionality allows for easy coupling with amines, alcohols, and other nucleophiles, enabling the rapid construction of libraries of analogues. This has been particularly useful in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Additionally, the cyclopropylethoxy group can be further modified through oxidation or reduction reactions, providing additional avenues for structural diversification.

The compound's potential applications extend beyond traditional pharmaceuticals. In materials science, for example, derivatives of this type have been explored for their ability to influence polymer properties, particularly through cross-linking reactions. The bromomethyl group's reactivity makes it an excellent candidate for forming covalent bonds between polymer chains, leading to enhanced mechanical strength and thermal stability.

Recent advancements in computational chemistry have further highlighted the importance of 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane as a scaffold for drug discovery. Molecular modeling studies have demonstrated that subtle modifications around the cycloheptane ring can significantly alter binding interactions with biological targets. This has led to new strategies for optimizing lead compounds, where computational predictions are used to guide synthetic efforts. Such approaches are particularly valuable in reducing experimental trial-and-error, thereby accelerating the drug development process.

In conclusion, 1-(bromomethyl)-1-(2-cyclopropylethoxy)cycloheptane (CAS No. 1690853-28-1) is a multifaceted compound with broad applications in pharmaceutical and materials science research. Its unique structural features—combining a reactive bromomethyl group with a stable cyclopropylethoxy moiety—make it an ideal candidate for further derivatization and exploration. As research continues to uncover new biological pathways and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and advanced materials.